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Compound of Interest

Compound Name: H-His(1-Trt)-OtBu

CAS No.: 304698-96-2

Cat. No.: B613063

Get Quote

Executive Summary
H-His(1-Trt)-OtBu is a specialized, acid-labile building block designed for the solution-phase

synthesis of peptides requiring a C-terminal Histidine. Its primary utility lies in Fragment

Condensation and Convergent Synthesis strategies.

Unlike standard Solid Phase Peptide Synthesis (SPPS) where Histidine is often introduced as

an N-protected acid (e.g., Fmoc-His(Trt)-OH), this reagent serves as the C-terminal acceptor

(nucleophile). This distinction is critical: by utilizing Histidine as the amine component with a

pre-protected C-terminus, researchers completely bypass the activation of the Histidine

carboxylic acid, thereby eliminating the primary pathway for C-terminal Histidine racemization—

a notorious challenge in peptide chemistry.

Key Advantages:

Racemization Suppression: Avoids activation of the His-COOH moiety.[1][2]

Orthogonal Safety: The OtBu (ester) and Trt (side-chain) groups are stable to basic

conditions (Fmoc removal) but removed simultaneously under acidic conditions (TFA),
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streamlining final deprotection.

Regiochemical Control: The bulky Trityl group shields the imidazole ring, preventing N-

acylation side reactions.[3]

Scientific Background & Mechanism
The Histidine Racemization Challenge
Histidine is unique among amino acids due to its imidazole side chain.[2] During carboxyl

activation (e.g., with HATU or DIC), the

-nitrogen (

, position 1) of the imidazole ring can act as an intramolecular base, abstracting the

-proton to form an achiral enol intermediate.[3] This leads to significant racemization (formation
of D-His), rendering the bioactive peptide potentally toxic or inactive.

The Solution: H-His(1-Trt)-OtBu acts as the nucleophile. Since the carboxyl group is already

esterified (OtBu), it is never activated. The racemization risk is effectively zero during the

coupling step.

Regiochemistry: 1-Trt vs. 3-Trt
While commercial "His(Trt)" often refers to the thermodynamically stable

-Trityl (3-Trt) isomer, the specific designation H-His(1-Trt)-OtBu implies protection at the

(pros) position or a specific stable isomer used in solution chemistry.

Mechanistic Insight: The Trityl group is extremely bulky. Its presence on the imidazole ring

(whether

or

) sterically hinders the lone pairs, preventing them from participating in side reactions like
acyl-transfer.

Reaction Pathway Diagram
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The following diagram illustrates the convergent synthesis workflow using H-His(1-Trt)-OtBu to

synthesize a bioactive fragment (e.g., for Liraglutide or GnRH analogs).

Starting Materials

H-His(1-Trt)-OtBu
(Nucleophile)

Coupling Reaction
(Solution Phase, DMF/DCM)

Fmoc-AA-OH
(Electrophile)

Activation
(EDC/HOBt or HATU/DIPEA)

Intermediate:
Fmoc-AA-His(1-Trt)-OtBu

Fmoc Deprotection
(Piperidine/DEA)

Chain Elongation
(Repeat Coupling)

Final Protected Peptide:
Boc-Peptide-His(1-Trt)-OtBu

Global Deprotection
(TFA/TIPS/H2O)

Final Bioactive Peptide
(H-Peptide-His-OH)

No His-COOH Activation
= No Racemization
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Click to download full resolution via product page

Caption: Convergent synthesis workflow utilizing H-His(1-Trt)-OtBu to prevent C-terminal

racemization.

Detailed Protocol: Synthesis of Tripeptide Fragment
Model Target: Fmoc-Ala-Gly-His-OH (Precursor for bioactive signaling peptides).

Materials & Reagents
Component Specification Role

H-His(1-Trt)-OtBu
>98% Purity, CAS: 304698-96-

2
C-Terminal Acceptor

Fmoc-Gly-OH Standard AA Incoming Amino Acid

Coupling Reagents EDC[4]·HCl / HOBt (or HATU) Activator

Base DIPEA (Diisopropylethylamine) Proton Scavenger

Solvent DMF (Anhydrous) / DCM Reaction Medium

Cleavage Cocktail TFA / TIPS / Water (95:2.5:2.5) Global Deprotection

Step-by-Step Methodology
Phase 1: Solution Phase Coupling

Preparation: Dissolve 1.0 eq (e.g., 1.0 mmol) of Fmoc-Gly-OH and 1.1 eq of HOBt in minimal

anhydrous DMF/DCM (1:1 v/v). Cool to 0°C.

Activation: Add 1.1 eq of EDC·HCl. Stir for 15 minutes at 0°C to form the active ester.

Expert Tip: Use carbodiimide (EDC) chemistry for solution phase to minimize byproducts.

If using HATU, ensure strict stoichiometric control of base to prevent Fmoc cleavage.

Addition: Add 1.0 eq of H-His(1-Trt)-OtBu and 2.0 eq of DIPEA to the mixture.

Reaction: Allow the reaction to warm to room temperature and stir for 4–6 hours. Monitor by

TLC or HPLC (disappearance of H-His(1-Trt)-OtBu).
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Workup:

Dilute with Ethyl Acetate (EtOAc).

Wash sequentially with: 5% citric acid (removes excess amine/EDC), Water, 5% NaHCO₃

(removes excess acid), and Brine.

Dry over MgSO₄, filter, and concentrate in vacuo.

Result:Fmoc-Gly-His(1-Trt)-OtBu.

Phase 2: Elongation (Fmoc Removal & Second Coupling)
Fmoc Removal: Treat the intermediate with 20% Diethylamine (DEA) in DCM for 30 mins.

(DEA is preferred over piperidine in solution phase to avoid formation of difficult-to-remove

piperidyl-fulvene adducts).

Evaporation: Evaporate to dryness. Azeotrope with DCM/Hexane to remove traces of amine.

Second Coupling: Repeat Phase 1 using Fmoc-Ala-OH and the crude H-Gly-His(1-Trt)-OtBu.

Phase 3: Global Deprotection
Cocktail Preparation: Prepare TFA/TIPS/H₂O (95:2.5:2.5).

Reaction: Dissolve the protected peptide (Fmoc-Ala-Gly-His(1-Trt)-OtBu) in the cocktail (10

mL per gram of peptide).

Time: Stir at Room Temperature for 2–3 hours. The OtBu ester and Trt group are acid-labile

and will cleave simultaneously.

Precipitation: Concentrate the TFA to ~10% volume under nitrogen flow. Pour into cold

Diethyl Ether to precipitate the crude peptide.

Isolation: Centrifuge, wash with ether (3x), and dry.

Troubleshooting & Quality Control
Monitoring Racemization
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Although this protocol minimizes racemization, it must be validated.

Method: C18 RP-HPLC using a chiral mobile phase or Marfey’s Analysis.

Acceptance Criteria: < 0.5% D-His isomer.

Troubleshooting: If D-His is observed, check the starting material optical purity. H-His(1-Trt)-
OtBu should be optically pure. Avoid heating during the coupling step.

Trityl Shedding[5]
Issue: Premature loss of Trt group during coupling.

Cause: Solution too acidic (pH < 4).

Fix: Ensure sufficient DIPEA is present to maintain pH ~8 during coupling. Avoid using HOBt

hydrates if water sensitivity is high; use anhydrous HOBt.

Solubility
Issue: H-His(1-Trt)-OtBu is hydrophobic.

Fix: Use a DCM/DMF mixture. Pure DMF may be required for longer peptide fragments.

References
Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6),
2455-2504. (Contextual grounding on Trt/OtBu orthogonality).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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